Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-55-9x300.png)
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
- N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
- N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
- DTXSID20150935
- Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
- 115041-55-9
- BRN 5156615
-
- InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
- SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 414.1979
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 414.19771400g/mol
- Heavy Atom Count: 29
- Complexity: 594
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 66.48
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature
-
Kamila Łępicka,Piyush Sindhu Sharma,Paweł Borowicz,Grégory Francius,Alain Walcarius J. Mater. Chem. C, 2022,10, 9287-9300
-
Olga Yakubovich,Sergei Simonov,Anatoliy Volkov,Olga Dimitrova CrystEngComm, 2023,25, 6006-6016
-
Angel L. Fuentes de Arriba,Felix Urbitsch,Darren J. Dixon Chem. Commun., 2016,52, 14434-14437
-
Yuan-Cheng Hu,Zong-Liang Lin,Tzu-Chien Huang,Jhih-Wei Lee,Wei-Chih Wei,Tzu-Yu Ko,Chun-Yuan Lo,Deng-Gao Chen,Pi-Tai Chou,Wen-Yi Hung Mater. Chem. Front., 2020,4, 2029-2039
-
R. Saranya,G. Arthanareeswaran,A. F. Ismail,N. Lakshmana Reddy,M. V. Shankar,Jihyang Kweon RSC Adv., 2017,7, 15536-15552
-
Akiko Nomura,Akimitsu Okamoto Chem. Commun., 2009, 1906-1908
-
Daisuke Uraguchi,Tomohito Kizu,Yuki Ohira Chem. Commun., 2014,50, 13489-13491
-
Shu-Ya Zhang,Hui-Ying Sun,Run-Guo Wang,Yin-Shan Meng,Tao Liu Dalton Trans., 2022,51, 9888-9893
-
10. Nitrous oxide free pathway for selective reduction of NO by hydrogen over supported Pt catalystsAtsushi Satsuma,Masanori Hashimoto,Junji Shibata,Hisao Yoshida,Tadashi Hattori Chem. Commun., 2003, 1698-1699
115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-) Related Products
- 2390-60-5(Basic Blue 7100)
- 534-85-0(2-Aminodiphenylamine)
- 95-32-9(4-(2-Benzothiazolyldithio)morpholine)
- 515-84-4(ethyl 2,2,2-trichloroacetate)
- 76-02-8(trichloroacetyl chloride)
- 2800-96-6(Tin(IV) acetate)
- 517-43-1(Sennosides)
- 494-08-6(Glucovanillin)
- 504-01-8(1,3-Cyclohexanediol)
- 77-48-5(1,3-Dibromo-5,5-dimethylhydantoin)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/
